Ethyl 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H15NO2S/c1-4-17-14(16)12-10(3)15-13(18-12)11-8-6-5-7-9(11)2/h5-8H,4H2,1-3H3
• InChI Key: NZYHCXQSDZGKRP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)C2=CC=CC=C2C)C
• Molecular Formula: C14H15NO2S
• DSSTOX Substance ID: DTXSID50598886
• Molecular Weight: 261.34 g/mol
• CAS RN: 54001-11-5

Description

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the products formed in the reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. The compound’s chemical properties like acidity or basicity, reactivity, and stereochemistry may also be analyzed.

Scientific Research Applications

Chemistry and Synthesis of Heterocycles

Ethyl 4-methyl-2-(2-methylphenyl)-1,3-thiazole-5-carboxylate serves as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in developing pharmaceuticals and dyes. The compound's reactivity facilitates the formation of various heterocycles, highlighting its importance in synthetic chemistry. Innovations in using such intermediates have led to milder reaction conditions, expanding the repertoire of synthetic tools available for developing new materials and molecules with potential applications in medicine and industry (Gomaa & Ali, 2020).

Phosphorylated Derivatives in Drug Development

The synthesis and exploration of 4-phosphorylated derivatives of 1,3-azoles, including thiazoles, have shown significant chemical and biological properties. These derivatives play a vital role in developing new pharmaceuticals due to their diverse biological activities. The chemical modification of such compounds can lead to new drug candidates with improved efficacy and safety profiles, underscoring the potential of this compound derivatives in medicinal chemistry (Abdurakhmanova et al., 2018).

Development of Antioxidant and Anti-inflammatory Agents

Research into benzofused thiazole derivatives, structurally related to this compound, has indicated their potential as novel antioxidant and anti-inflammatory agents. These compounds demonstrate significant activity in vitro, offering a new avenue for therapeutic intervention against oxidative stress and inflammation, which are key factors in many chronic diseases. This research highlights the therapeutic potential of thiazole derivatives in treating conditions characterized by inflammation and oxidative damage (Raut et al., 2020).

Optoelectronic Material Development

The incorporation of this compound derivatives into π-extended conjugated systems has shown promise in creating novel optoelectronic materials. Such materials are crucial for developing advanced electronic devices, highlighting the compound's role beyond pharmaceutical applications and into materials science. This research indicates the versatility of thiazole derivatives in synthesizing materials with potential applications in electronics and photonics (Lipunova et al., 2018).

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve looking at the compound’s interactions with biological macromolecules like proteins or DNA.

Safety and Hazards

This involves looking at the compound’s toxicity, flammability, and environmental impact. Information on how to handle and store the compound safely would also be included.